6-(5-Fluoro-2-methylphenyl)picolinic acid
Overview
Description
6-(5-Fluoro-2-methylphenyl)picolinic acid (FMPA) is an important organic compound with a wide range of applications in the field of scientific research. FMPA is a carboxylic acid that is structurally similar to pyridine and has a high affinity for metal ions. It is used as a chelating agent in the synthesis of various coordination compounds, as a reagent in organic synthesis, and in the development of new drugs. FMPA has been studied extensively in the past decade, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments are now well understood.
Scientific Research Applications
6-(5-Fluoro-2-methylphenyl)picolinic acid has a wide range of applications in scientific research. It is used as a chelating agent in the synthesis of various coordination compounds. It is also used as a reagent in organic synthesis, and in the development of new drugs. 6-(5-Fluoro-2-methylphenyl)picolinic acid has been used in the synthesis of novel antimicrobial and antiviral agents, as well as in the synthesis of new drugs for the treatment of cancer and other diseases. 6-(5-Fluoro-2-methylphenyl)picolinic acid has also been used in the synthesis of new catalysts for the production of fine chemicals, and in the development of new materials for optical and electronic applications.
Mechanism of Action
The mechanism of action of 6-(5-Fluoro-2-methylphenyl)picolinic acid is not fully understood. However, it is believed that 6-(5-Fluoro-2-methylphenyl)picolinic acid binds to metal ions in the body and forms a complex that is stable and has a high affinity for the metal ions. This complex is then transported to the target site, where it binds to the metal ions and forms a coordination complex. The coordination complex then binds to the active site of the enzyme, resulting in a conformational change that leads to the inhibition of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(5-Fluoro-2-methylphenyl)picolinic acid are not fully understood. However, it is known that 6-(5-Fluoro-2-methylphenyl)picolinic acid has a high affinity for metal ions, which allows it to bind to and inhibit enzymes that are involved in various biochemical and physiological processes. 6-(5-Fluoro-2-methylphenyl)picolinic acid has also been found to inhibit the growth of bacteria and fungi, and to inhibit the release of neurotransmitters from nerve cells.
Advantages and Limitations for Lab Experiments
6-(5-Fluoro-2-methylphenyl)picolinic acid is an excellent reagent for use in laboratory experiments due to its high affinity for metal ions and its ability to form stable coordination complexes. It is also relatively inexpensive and easy to obtain, making it a cost-effective reagent for laboratory use. However, 6-(5-Fluoro-2-methylphenyl)picolinic acid is not very soluble in water, which can make it difficult to use in some experiments. In addition, 6-(5-Fluoro-2-methylphenyl)picolinic acid can be toxic in large doses, so it should be used with caution.
Future Directions
The future of 6-(5-Fluoro-2-methylphenyl)picolinic acid is promising, as it has a wide range of applications in scientific research. It has potential applications in the development of new drugs for the treatment of cancer and other diseases, as well as in the synthesis of new catalysts for the production of fine chemicals. In addition, 6-(5-Fluoro-2-methylphenyl)picolinic acid could be used in the development of new materials for optical and electronic applications. Furthermore, further research could be conducted to better understand the biochemical and physiological effects of 6-(5-Fluoro-2-methylphenyl)picolinic acid, as well as its mechanism of action.
Synthesis Methods
6-(5-Fluoro-2-methylphenyl)picolinic acid can be synthesized in a two-step process. The first step involves the reaction of 5-fluoro-2-methylphenol with acetic anhydride, followed by the addition of pyridine to form the desired product. The second step involves the reaction of the product with hydrochloric acid to form 6-(5-Fluoro-2-methylphenyl)picolinic acid. The reaction can be represented as follows:
5-Fluoro-2-methylphenol + Acetic Anhydride → 5-Fluoro-2-methylphenyl acetate
5-Fluoro-2-methylphenyl acetate + Pyridine → 6-(5-Fluoro-2-methylphenyl)picolinic acid
6-(5-Fluoro-2-methylphenyl)picolinic acid + Hydrochloric Acid → 6-(5-Fluoro-2-methylphenyl)picolinic acid hydrochloride
properties
IUPAC Name |
6-(5-fluoro-2-methylphenyl)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO2/c1-8-5-6-9(14)7-10(8)11-3-2-4-12(15-11)13(16)17/h2-7H,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEALANGWKJAJPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)C2=NC(=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00687214 |
Source
|
| Record name | 6-(5-Fluoro-2-methylphenyl)pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00687214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(5-Fluoro-2-methylphenyl)picolinic acid | |
CAS RN |
1261896-76-7 |
Source
|
| Record name | 2-Pyridinecarboxylic acid, 6-(5-fluoro-2-methylphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261896-76-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(5-Fluoro-2-methylphenyl)pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00687214 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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